![molecular formula C12H15N3O3S B2511645 N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1788666-50-1](/img/structure/B2511645.png)
N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also has a thiadiazole ring, which is a type of heterocycle that contains three carbon atoms, two nitrogen atoms, and one sulfur atom. The presence of these functional groups could potentially influence the compound’s reactivity and biological activity .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan and thiadiazole rings would likely contribute to the compound’s stability and could influence its reactivity .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Furan compounds are known to undergo reactions such as electrophilic substitution and nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan and thiadiazole rings could influence properties such as polarity, solubility, and stability .Scientific Research Applications
Synthesis and Characterization
Research focuses on the synthesis and molecular characterization of thiazole-based heterocyclic compounds, including those related to N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. These compounds are characterized using techniques like IR, NMR, XRD, and DFT modelling. Their antimicrobial activity against various microorganisms suggests potential pharmacological applications Cakmak et al., 2022.
Biological Activity
Studies also reveal the potential inhibitors of VEGFR-2 among N-(1,3,4-thiadiazol-2-yl)furan-2-carboxamide derivatives, highlighting their promising antiproliferative activity against cancer cell lines Hekal et al., 2021. This underlines the compound's relevance in cancer research, especially in identifying new therapeutic agents.
Chemical Reactivity and Synthesis of Derivatives
Further research delves into the synthesis and reactivity of derivatives of furan and thiadiazole compounds. These studies are crucial for developing new synthetic routes and understanding the chemical behavior of such compounds under various conditions Aleksandrov et al., 2017. This knowledge is instrumental in the design and development of novel compounds with enhanced properties.
Antimicrobial and Anticancer Activities
Compounds derived from furan and thiadiazole moieties, similar to the structure , demonstrate significant antimicrobial and anticancer activities. These findings suggest the potential for developing new therapeutic agents based on these structural frameworks Zaki et al., 2018. Such research is pivotal for discovering new drugs with specific mechanisms of action against resistant strains of bacteria and cancer cells.
Nematicidal and Antimicrobial Properties
Explorations into the nematicidal and antimicrobial properties of novel thiadiazole derivatives offer insights into their use in agriculture and infection control. This research points to the potential of such compounds in addressing challenges in crop protection and combating infectious diseases Reddy et al., 2010.
Mechanism of Action
Antiviral Activity: Indole derivatives have demonstrated antiviral properties . For instance, certain 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives inhibit influenza A virus . While we don’t have direct evidence for this specific compound, it may similarly interfere with viral replication or entry.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S/c1-8-10(19-15-14-8)11(16)13-7-12(2,17)6-9-4-3-5-18-9/h3-5,17H,6-7H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYLHSPHRICMAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NCC(C)(CC2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.